2-(4-ethoxyphenyl)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O3/c1-3-26-18-9-6-16(7-10-18)14-20(24)22-17-8-11-19(15(2)13-17)23-12-4-5-21(23)25/h6-11,13H,3-5,12,14H2,1-2H3,(H,22,24)
• InChI Key: HMWUFEUNPKZBFA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)N3CCCC3=O)C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

2-(4-ethoxyphenyl)-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by its chemical name, EMAP, and has been found to have various biochemical and physiological effects.

Scientific Research Applications

Pharmacological Applications

Compounds containing the pyrrolidinyl and acetamide groups, similar to the specified chemical structure, are often explored for their pharmacological properties. For example, compounds like "2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine (PF-04455242)" have been investigated for their potential in treating depression and addiction disorders due to their action as κ-opioid receptor antagonists (Grimwood et al., 2011). Such studies highlight the therapeutic potential of pyrrolidinyl-containing compounds in neurological and psychiatric conditions.

Chemical Synthesis and Material Science

The chemical synthesis of structurally complex molecules often involves key intermediates with functionalities present in the specified chemical. For instance, the synthesis of chloroacetanilide herbicides and their metabolites involves chloroacetamide structures, which are significant in the production of agricultural chemicals (Coleman et al., 2000). Moreover, the development of new synthetic methodologies, such as palladium-catalyzed intramolecular allylation leading to pyrrolidin-2-ones, demonstrates the importance of these structural motifs in organic synthesis (Giambastiani et al., 1998).

Biochemical and Molecular Studies

Amide derivatives, including those with pyrrolidinyl moieties, are often subjects of biochemical studies due to their interactions with biological macromolecules. For instance, studies on the binding interactions of amide derivatives with DNA or proteins can provide insights into the molecular basis of drug action or the development of diagnostic agents (Raj, 2020). Such research is fundamental in drug design and the elucidation of biological pathways.